Ethyl 3-[(3-chlorobenzyl)oxy]pyrido[1,2-a]indole-10-carboxylate

• IUPAC Name: ethyl 3-[(3-chlorophenyl)methoxy]pyrido[1,2-a]indole-10-carboxylate
• InChI: InChI=1S/C22H18ClNO3/c1-2-26-22(25)21-18-10-9-17(27-14-15-6-5-7-16(23)12-15)13-20(18)24-11-4-3-8-19(21)24/h3-13H,2,14H2,1H3
• InChI Key: LXQKESLMLCHYBB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=CC=CN2C3=C1C=CC(=C3)OCC4=CC(=CC=C4)Cl
• Molecular Formula: C22H18ClNO3
• DSSTOX Substance ID: DTXSID701175623
• Molecular Weight: 379.8 g/mol
• CAS RN: 672951-93-8

Description

Ethyl 3-[(3-chlorobenzyl)oxy]pyrido[1,2-a]indole-10-carboxylate is a chemical compound with the molecular formula C22H18ClNO3. It has an average mass of 379.836 Da and a monoisotopic mass of 379.097534 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrido[1,2-a]indole ring attached to a carboxylate group via an ethyl linker. Additionally, a 3-chlorobenzyl group is attached to the pyrido[1,2-a]indole ring via an oxygen atom.

Scientific Research Applications

Pharmacokinetics and Hepatic Protection

Indole compounds, including derivatives similar to Ethyl 3-[(3-chlorobenzyl)oxy]pyrido[1,2-a]indole-10-carboxylate, have been studied for their pharmacokinetics and protective roles in chronic liver diseases. These compounds exhibit pleiotropic protective effects against viral hepatitis, hepatic steatosis, cirrhosis, and hepatocellular carcinoma. They modulate enzymes relevant to viral replication and metabolism, demonstrating anti-fibrosis, anti-tumor, antioxidant, immunomodulatory, detoxification, and anti-inflammatory effects through complex signaling pathways (Wang et al., 2016).

Biological Activities of α-Carboline Alkaloids

This compound shares structural features with α-carboline alkaloids, which possess a wide range of biological activities. These activities include antitumor, antimicrobial, anti-Alzheimer’s, anti-atherosclerosis, and antioxidant properties. The diverse biological impacts of these compounds underscore their potential in medicinal chemistry and drug development (Li et al., 2022).

Potential in Organic Synthesis and Catalysis

Research on heterocyclic N-oxide derivatives, which relate to the structural motif of this compound, highlights their utility in organic synthesis and medicinal applications. These compounds serve as versatile intermediates in creating complex molecules for asymmetric catalysis, and drug development, showing significant potential in anticancer, antibacterial, and anti-inflammatory applications (Li et al., 2019).

Applications in Thermoelectric Materials

Poly(3,4-ethylenedioxythiophene) (PEDOT)-based materials, related to the broader family of compounds that this compound belongs to, have been explored for their thermoelectric properties. The development of PEDOT-based materials for thermoelectric applications demonstrates the potential of organic materials in energy conversion and storage, highlighting a ZT breakthrough of 0.42 and paving the way for future improvements in organic thermoelectric materials (Zhu et al., 2017).